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Compound of Interest

Compound Name: Tetrapropylammonium chloride

Cat. No.: B153554 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. This guide provides essential, step-by-step procedures for the

safe disposal of tetrapropylammonium chloride, ensuring the protection of both laboratory

personnel and the environment.

Tetrapropylammonium chloride is a quaternary ammonium compound that requires careful

handling due to its potential hazards. It is known to cause skin, eye, and respiratory irritation[1]

[2][3]. Therefore, following established disposal procedures is not just a regulatory requirement

but a critical component of a safe laboratory environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are in a well-ventilated area and

equipped with the appropriate Personal Protective Equipment (PPE)[1][2][4].

Recommended Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves[3][5].

Eye Protection: Use chemical safety goggles or a face shield[3][4].

Respiratory Protection: In case of dust formation, use a NIOSH-approved dust respirator

(e.g., N95)[5].

Skin and Body Protection: Wear protective clothing to avoid skin contact[3].
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Facilities handling this chemical should be equipped with an eyewash station and a safety

shower in close proximity to the workstation[1][2].

Step-by-Step Disposal Procedures
Disposal of tetrapropylammonium chloride must always be in accordance with federal, state,

and local environmental regulations[3].

For Small Spills:

Avoid Dust Generation: Do not use dry sweeping methods that can create dust.

Contain the Spill: Carefully sweep or vacuum the spilled material[1][2][4].

Collect the Waste: Place the collected material into a suitable, labeled, and closed container

for disposal[1][4].

For Unused or Waste Product:

Consult a Professional: Disposal should be handled by a licensed professional waste

disposal service[6].

Incineration: A recommended method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber[3][6].

Container Disposal: Dispose of the original container as unused product unless it has been

thoroughly cleaned[6]. Do not mix with other waste.

Quantitative Data Summary
While extensive toxicological data for tetrapropylammonium chloride is not fully available,

the following table summarizes its key physical and chemical properties.
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Property Value

Molecular Formula C12H28ClN

Molecular Weight 221.81 g/mol

Melting Point 240-242 °C (lit.)[5][7]

Form Powder

Storage Class 11 - Combustible Solids

WGK (Water Hazard Class) WGK 3

Experimental Protocols Cited
The disposal procedures outlined are based on standard safety data sheets and do not involve

experimental protocols.

Logical Workflow for Safe Disposal
The following diagram illustrates the decision-making process and steps for the safe disposal of

tetrapropylammonium chloride.
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Tetrapropylammonium Chloride Disposal Workflow
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Caption: Logical workflow for the safe disposal of tetrapropylammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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